Tert-butyl 6-(methylamino)-5-nitropyridine-2-carboxylate

• IUPAC Name: tert-butyl 6-(methylamino)-5-nitropyridine-2-carboxylate
• InChI: InChI=1S/C11H15N3O4/c1-11(2,3)18-10(15)7-5-6-8(14(16)17)9(12-4)13-7/h5-6H,1-4H3,(H,12,13)
• InChI Key: MXICGCBOFWMVJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=NC(=C(C=C1)[N+](=O)[O-])NC
• Molecular Formula: C11H15N3O4
• Molecular Weight: 253.25 g/mol

Description

“Tert-butyl 6-(methylamino)-5-nitropyridine-2-carboxylate” is likely a complex organic compound. It contains a pyridine ring, which is a basic aromatic heterocycle, and a nitro group, which is a strong electron-withdrawing group. The tert-butyl group is a common protecting group in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the electron-withdrawing nitro group and the electron-donating methylamino group. These groups could potentially impact the compound’s reactivity and stability.

Chemical Reactions Analysis

The tert-butyl group is known to affect electronic communication between redox units in certain compounds. The insertion of tert-butyl groups can raise the LUMO level of certain compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the functional groups present. For example, tert-butyl groups can influence the solubility, boiling point, and melting point of a compound.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s used as a drug, its mechanism of action would depend on the biological target. If it’s used in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.